5-O-benzyl 2-O-ethyl (2R,3aR,6aS)-1-benzyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole-2,5-dicarboxylate

• Molecular Formula: C24H28N2O4
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 5-O-benzyl 2-O-ethyl (2R,3aR,6aS)-1-benzyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole-2,5-dicarboxylate
• InChI: InChI=1S/C24H28N2O4/c1-2-29-23(27)21-13-20-15-25(24(28)30-17-19-11-7-4-8-12-19)16-22(20)26(21)14-18-9-5-3-6-10-18/h3-12,20-22H,2,13-17H2,1H3/t20-,21-,22-/m1/s1
• InChI Key: FYXQMVNJFPESRD-YPAWHYETSA-N
• Isomeric SMILES: CCOC(=O)[C@H]1C[C@@H]2CN(C[C@H]2N1CC3=CC=CC=C3)C(=O)OCC4=CC=CC=C4
• Canonical SMILES: CCOC(=O)C1CC2CN(CC2N1CC3=CC=CC=C3)C(=O)OCC4=CC=CC=C4

Description

This bicyclic pyrrolo-pyrrole derivative features a fused [2,3-c]pyrrolo-pyrrole core, with a benzyl group at the 1-position and ester substituents at the 2- and 5-positions (O-ethyl and O-benzyl, respectively) (Fig. 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-O-benzyl 2-O-ethyl (2R,3aR,6aS)-1-benzyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole-2,5-dicarboxylate typically involves multiple steps. One common method includes the Paal-Knorr pyrrole synthesis, which involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in the presence of a catalytic amount of iron (III) chloride . This reaction proceeds under mild conditions and yields N-substituted pyrroles in good to excellent yields.

Industrial Production Methods

Industrial production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of metal-catalyzed reactions, such as those involving palladium or copper catalysts, can also enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

5-O-benzyl 2-O-ethyl (2R,3aR,6aS)-1-benzyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole-2,5-dicarboxylate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur with alkyl halides or sulfonyl chlorides.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Hydrogen gas, palladium catalyst.

Nucleophiles: Alkyl halides, sulfonyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

5-O-benzyl 2-O-ethyl (2R,3aR,6aS)-1-benzyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole-2,5-dicarboxylate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with various biological activities.

Medicine: Explored for its potential therapeutic properties, including antiviral, anticancer, and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-O-benzyl 2-O-ethyl (2R,3aR,6aS)-1-benzyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole-2,5-dicarboxylate involves its interaction with specific molecular targets and pathways. This compound can bind to various receptors and enzymes, modulating their activity and leading to a range of biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogues

Core Heterocycle Variations

(3aS,6aS)-5-Benzyl 1-tert-Butyl Pyrrolo[3,4-c]isoxazole-1,5-dicarboxylate

• Structure : Pyrrolo[3,4-c]isoxazole core with tert-butyl and benzyl esters .
• Key Differences: The isoxazole ring introduces an oxygen atom, altering electronic properties compared to the pyrrolo-pyrrole system. tert-Butyl ester (vs.
• Synthetic Utility : The tert-butyl group is a common protecting group in peptide synthesis, suggesting this analogue may serve as an intermediate in multistep reactions .

5-tert-Butyl 2-Ethyl Pyrrolo[3,4-d]oxazole-2,5-dicarboxylate

• Structure : Pyrrolo[3,4-d]oxazole core with ethyl and tert-butyl esters .

• Molecular Data :

  Property	Value
  Molecular formula	C₁₃H₁₈N₂O₅
  Molar mass	282.29 g/mol
  Predicted density	1.242 g/cm³
  Predicted boiling point	385.3°C
  Predicted pKa	-1.24

• Comparison :
  • The oxazole ring enhances electron-withdrawing effects, which could stabilize intermediates in nucleophilic reactions.
  • Lower predicted pKa (acidic) compared to the target compound (likely neutral due to ester groups) suggests divergent reactivity in aqueous environments .

Ester Substitution Patterns

Ethyl 5-(3-Aminophenyl)-1-(3-Cyano-4-Methyl-5-Phenylpyrrol-2-yl)-2-Methylpyrrole-3-carboxylate

• Structure: Monocyclic pyrrole with aminophenyl and cyano substituents .
• Key Data :
  • Molecular formula: C₂₁H₂₂N₄O₂
  • Elemental analysis: C, 69.59%; H, 6.12%; N, 15.46% (matches calculated values) .
• Aromatic substituents (phenyl, aminophenyl) may enhance π-π stacking interactions in biological targets compared to the benzyl group in the target compound .